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Compound of Interest

Compound Name: Fmoc-2-methyl-D-phenylalanine

Cat. No.: B557947 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of Fmoc-2-methyl-D-phenylalanine, ensuring operational

integrity and laboratory safety.

Hazard Identification and Safety Precautions
While Fmoc-2-methyl-D-phenylalanine and similar compounds like Fmoc-D-phenylalanine

are not classified as hazardous substances under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), they require careful handling to minimize

exposure and potential irritation.[1]

Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from dust

particles.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Prevents skin contact and

potential irritation.[1][3]

Respiratory Protection
NIOSH/MSHA approved

respirator (if dust is generated)

Avoids inhalation of fine

particles.[4]

Protective Clothing Laboratory coat
Minimizes contamination of

personal clothing.[4]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][3]

Skin Contact Wash off with soap and plenty of water.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[1][3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent contamination and

ensure safety.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Clear the immediate area of all personnel. Ensure adequate

ventilation to disperse any airborne dust.
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Don PPE: Before attempting to clean the spill, put on the appropriate personal protective

equipment as listed in the table above.

Contain the Spill: Use a dry cleanup procedure. Avoid generating dust.[4]

Collect the Material: Carefully sweep or shovel the spilled solid material.[1][2]

Containerize the Waste: Place the collected material into a suitable, labeled, and closed

container for disposal.[1][3][4]

Decontaminate the Area: Wash the spill area with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup (e.g., wipes, gloves)

should be placed in the waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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